

Nafamostat mesylate solubility and preparation for in vitro assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	Nafamostat	
Cat. No.:	B1217035	Get Quote

Application Notes and Protocols for Nafamostat Mesylate

Topic: Nafamostat Mesylate Solubility and Preparation for in vitro Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nafamostat mesylate, also known as FUT-175, is a potent, broad-spectrum, and reversible serine protease inhibitor.[1] It targets a wide array of proteases including trypsin, tryptase, thrombin, and coagulation factors Xa and XIIa.[1][2][3] Its inhibitory action extends to the complement and kallikrein-kinin systems.[1][2] Due to its ability to inhibit transmembrane protease, serine 2 (TMPRSS2), **nafamostat** mesylate has gained significant attention for its antiviral properties, particularly its effectiveness in blocking the entry of coronaviruses like MERS-CoV and SARS-CoV-2 into host cells.[1] These application notes provide essential data on the solubility, stability, and preparation of **nafamostat** mesylate for use in in vitro experimental settings.

Physicochemical Properties

Molecular Formula: C19H17N5O2 • 2CH3SO3H[1]

Molecular Weight: 539.59 g/mol



Appearance: White to beige powder[4]

• CAS Number: 82956-11-4[1]

Solubility Data

Nafamostat mesylate is soluble in several common laboratory solvents. Solubility can be enhanced by using fresh, anhydrous solvents, as moisture may reduce solubility.[5] For some solvents, ultrasonic treatment may be necessary to achieve maximum solubility.[6]

Solvent	Concentration	Molarity (approx.)	Notes	Reference
DMSO	100 mg/mL	185.32 mM	Use fresh DMSO; moisture can reduce solubility.	[5]
50 mg/mL	92.66 mM	Ultrasonic treatment may be needed.	[1][6]	
Water	100 mM	~54 mg/mL	[7]	_
50 mg/mL	92.66 mM	[1]		_
Ethanol	20 mg/mL	37.06 mM	[8]	_
DMF	20 mg/mL	37.06 mM	[8]	

Storage and Stability

Proper storage is critical to maintain the potency and integrity of **nafamostat** mesylate.



Form	Storage Temperature	Duration	Notes	Reference
Lyophilized Powder	Room Temperature	24 Months	Store in a dry, desiccated environment.	[1]
-20°C	3 Years	Keep container tightly closed and protect from moisture.	[5]	
Stock Solution (in Solvent)	-80°C	1 Year	Aliquot to prevent repeated freeze-thaw cycles.	[1][5][9]
-20°C	1 Month	[5]		
4°C	1 Month	[1]	-	

Stability Notes:

- The hydrolysis of nafamostat mesylate in aqueous solutions can be accelerated by the presence of sodium bisulfite.[10]
- The compound is stable in common intravenous infusion solutions (0.9% w/v sodium chloride and 5% w/v glucose) for up to 24 hours at room temperature.[11][12]
- In extracted plasma, nafamostat degrades at a rate of approximately 4.7% per hour at 5°C, highlighting its instability in biological matrices containing esterases.[11][12]

Experimental Protocols Preparation of a 100 mM DMSO Stock Solution

This protocol describes the preparation of a high-concentration stock solution for serial dilution.

Materials:



- Nafamostat mesylate powder
- Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
- Sterile microcentrifuge tubes or cryovials
- Vortex mixer
- Calibrated pipettes

Procedure:

- Before opening, bring the vial of **nafamostat** mesylate powder to room temperature.[7]
- To prepare a 100 mM stock solution, add 1.853 mL of DMSO per 10 mg of nafamostat mesylate powder.
 - \circ Calculation: (10 mg / 539.59 mg/mmol) = 0.01853 mmol. (0.01853 mmol / 100 mmol/L) = 0.0001853 L = 185.3 μ L. For ease of measurement, scale up as needed (e.g., 1.853 mL for 100 mg). A common vendor instruction is to reconstitute 10 mg in 1.23 ml of DMSO for a 15 mM stock.[1]
- Vortex the solution thoroughly to ensure the powder is completely dissolved. Gentle warming
 or sonication can be used if necessary.
- Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid repeated freeze-thaw cycles.[1]
- Store the aliquots at -80°C for long-term storage (up to 1 year).[5]

Preparation of Working Solutions for in vitro Assays

Working solutions should be prepared fresh for each experiment by diluting the stock solution in the appropriate cell culture medium or assay buffer.

Procedure:




- Thaw a single aliquot of the 100 mM nafamostat mesylate stock solution at room temperature.
- Perform serial dilutions in sterile cell culture medium or assay buffer to achieve the desired final concentration.
 - Important: The final concentration of DMSO in the assay should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity or off-target effects. Ensure the vehicle control contains an equivalent concentration of DMSO.
- For example, to prepare a 100 μM working solution, first create an intermediate dilution (e.g., 1:100) of the 100 mM stock in media to get a 1 mM solution. Then, dilute this 1 mM solution 1:10 in the final assay volume.
- Mix gently but thoroughly before adding to the cells or assay plate.
- Working concentrations can vary widely depending on the assay; for example, EC₅₀ for MERS-CoV inhibition was 22.50 μM, while concentrations of 0.1-10 μM have been used to study cancer cell invasiveness.[1][6]

Diagrams

Experimental Workflow

The following diagram outlines the general workflow for preparing **nafamostat** mesylate for use in a typical in vitro cell-based assay.





Click to download full resolution via product page


Caption: Workflow for **nafamostat** mesylate preparation and use.



Mechanism of Action: Inhibition of Viral Entry and Inflammation

Nafamostat mesylate inhibits serine proteases crucial for both viral entry and inflammatory signaling cascades.





Nafamostat Mesylate: Dual Inhibitory Action

Click to download full resolution via product page

Caption: Nafamostat inhibits viral entry and inflammatory pathways.



Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Nafamostat Mesylate | Cell Signaling Technology [cellsignal.com]
- 2. go.drugbank.com [go.drugbank.com]
- 3. What is the mechanism of Nafamostat Mesilate? [synapse.patsnap.com]
- 4. chemicalbook.com [chemicalbook.com]
- 5. selleckchem.com [selleckchem.com]
- 6. file.medchemexpress.com [file.medchemexpress.com]
- 7. carlroth.com [carlroth.com]
- 8. axilscientific.com [axilscientific.com]
- 9. Nafamostat (mesylate)|82956-11-4|MSDS [dcchemicals.com]
- 10. Stability prediction of nafamostat mesilate in an intravenous admixture containing sodium bisulfite - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. tandfonline.com [tandfonline.com]
- 12. tandfonline.com [tandfonline.com]
- To cite this document: BenchChem. [Nafamostat mesylate solubility and preparation for in vitro assays]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1217035#nafamostat-mesylate-solubility-andpreparation-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.



Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com